2-Bromo Carbenicillin Disodium Salt
2-Bromo Carbenicillin Disodium Salt
Brand Name:
Vulcanchem
CAS No.:
59530-63-1
VCID:
VC0123474
InChI:
InChI=1S/C17H17BrN2O6S.2Na/c1-17(2)11(16(25)26)20-13(22)10(14(20)27-17)19-12(21)9(15(23)24)7-5-3-4-6-8(7)18;;/h3-6,9-11,14H,1-2H3,(H,19,21)(H,23,24)(H,25,26);;/q;2*+1/p-2/t9?,10-,11+,14-;;/m1../s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3Br)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+]
Molecular Formula:
C₁₇H₁₅BrN₂Na₂O₆S
Molecular Weight:
501.26
2-Bromo Carbenicillin Disodium Salt
CAS No.: 59530-63-1
Reference Standards
VCID: VC0123474
Molecular Formula: C₁₇H₁₅BrN₂Na₂O₆S
Molecular Weight: 501.26
CAS No. | 59530-63-1 |
---|---|
Product Name | 2-Bromo Carbenicillin Disodium Salt |
Molecular Formula | C₁₇H₁₅BrN₂Na₂O₆S |
Molecular Weight | 501.26 |
IUPAC Name | disodium;(2S,5R,6R)-6-[[2-(2-bromophenyl)-2-carboxylatoacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
Standard InChI | InChI=1S/C17H17BrN2O6S.2Na/c1-17(2)11(16(25)26)20-13(22)10(14(20)27-17)19-12(21)9(15(23)24)7-5-3-4-6-8(7)18;;/h3-6,9-11,14H,1-2H3,(H,19,21)(H,23,24)(H,25,26);;/q;2*+1/p-2/t9?,10-,11+,14-;;/m1../s1 |
SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3Br)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+] |
Synonyms | [2S-(2α,5α,6β)]-6-[[(2-Bromophenyl)carboxyacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid Disodium Salt; |
PubChem Compound | 71314226 |
Last Modified | Nov 11 2021 |
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